Cas no 331459-95-1 (5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate)

• Product Name: 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate
• CAS No: 331459-95-1
• CID: 4646444
• Update Time: 2025-10-18

5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-METHOXYBENZYL 4-NITROBENZENECARBOXYLATE
• 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate

Additional information on 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate

Comprehensive Overview of 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate (CAS No. 331459-95-1)

5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate (CAS No. 331459-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its brominated methoxybenzyl and nitrobenzoate functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as an intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The molecular structure of 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate combines a bromo-methoxybenzyl moiety with a 4-nitrobenzoate ester group, creating a versatile scaffold for further chemical modifications. This structural complexity allows for diverse reactivity patterns, making it a subject of interest in modern medicinal chemistry and material science. Recent studies have highlighted its potential as a precursor for fluorescent probes and photoactive compounds, aligning with current trends in bioimaging and photodynamic therapy research.

In the context of green chemistry advancements, CAS 331459-95-1 has been investigated for its compatibility with eco-friendly synthetic protocols. Researchers are particularly interested in optimizing its production through catalytic methods and solvent-free reactions, addressing the growing demand for sustainable chemical processes. The compound's stability under various conditions makes it suitable for high-throughput screening applications, a feature highly valued in contemporary drug discovery pipelines.

The analytical characterization of 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial insights into its purity, stereochemistry, and solid-state properties - information essential for quality control in research and development settings. The compound's distinct spectral signatures have also made it a useful reference standard in analytical method development.

Current market trends show growing interest in functionalized benzoate derivatives like CAS 331459-95-1, particularly for their potential in developing targeted therapeutics. The pharmaceutical industry's focus on small molecule drugs and precision medicine has increased demand for such specialized intermediates. Additionally, its structural features suggest possible applications in polymer chemistry, where nitroaromatic compounds are valued for their electronic properties.

From a safety perspective, proper handling of 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this compound, in line with general chemical safety protocols. Its stability profile and well-documented handling procedures make it suitable for use in regulated research environments.

The synthesis of CAS 331459-95-1 typically involves esterification reactions between 5-bromo-2-methoxybenzyl alcohol and 4-nitrobenzoyl chloride, with yields optimized through careful control of reaction conditions. Recent literature describes improved synthetic routes that enhance both efficiency and purity, addressing common challenges in aromatic ester preparation. These methodological advances contribute to the compound's growing accessibility for research purposes.

In the broader context of chemical innovation, 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate represents an important example of how multifunctional aromatic compounds can serve as building blocks for advanced materials and bioactive agents. Its combination of electron-withdrawing and electron-donating groups creates unique electronic properties that are being explored in materials science applications, particularly in the development of organic semiconductors and nonlinear optical materials.

Future research directions for this compound may include exploration of its biological activity profile, given the known pharmacological properties of similar nitroaromatic compounds. The presence of both bromine and nitro substituents suggests potential interactions with biological targets, making it a candidate for structure-activity relationship studies. Additionally, its photophysical properties warrant further investigation for potential applications in molecular sensing technologies.

For researchers sourcing 5-Bromo-2-methoxybenzyl 4-nitrobenzenecarboxylate, quality parameters such as chromatographic purity, melting point range, and spectroscopic consistency should be carefully evaluated. Reputable suppliers typically provide comprehensive analytical data to verify compound identity and purity, ensuring reliable results in downstream applications. The compound's commercial availability has increased in recent years, reflecting its growing importance in synthetic chemistry research.